(Z)-N-(3-allyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-2,5-dichlorobenzamide

• IUPAC Name: 2,5-dichloro-N-(3-prop-2-enyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C19H14Cl2N2O3S/c1-2-5-23-14-9-15-16(26-7-6-25-15)10-17(14)27-19(23)22-18(24)12-8-11(20)3-4-13(12)21/h2-4,8-10H,1,5-7H2
• InChI Key: BIILLVQZDJDTDR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC3=C(C=C2SC1=NC(=O)C4=C(C=CC(=C4)Cl)Cl)OCCO3
• Molecular Formula: C19H14Cl2N2O3S
• Molecular Weight: 421.3 g/mol

Description

(Z)-N-(3-allyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-2,5-dichlorobenzamide is a useful research compound. Its molecular formula is C19H14Cl2N2O3S and its molecular weight is 421.29. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(3-allyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-2,5-dichlorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(3-allyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-2,5-dichlorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds similar to "(Z)-N-(3-allyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-2,5-dichlorobenzamide" are synthesized through complex organic reactions that involve multiple steps, including tautomerism, cyclocondensation, and intramolecular cyclization. These processes are essential for creating specific molecular structures with desired properties. For example, the synthesis of benzoxazine monomers containing allyl groups demonstrates the intricate reactions used to produce high-performance thermosets with excellent thermomechanical properties (Agag & Takeichi, 2003).

Material Science Applications

The synthesized compounds, due to their unique structural features, find applications in material science, particularly in creating thermosets with high thermal stability. These materials can maintain their mechanical properties at elevated temperatures, which is crucial for applications in aerospace, automotive, and electronics industries. The benzoxazine monomers mentioned earlier, for instance, are utilized for their high glass transition temperatures and thermal stability, indicative of their potential in fabricating materials that require high performance under thermal stress (Agag & Takeichi, 2003).